Cas no 1546519-07-6 (3,3-diethoxy-1-(1-methylcyclopropyl)propan-1-one)

• Product Name: 3,3-diethoxy-1-(1-methylcyclopropyl)propan-1-one
• CAS No: 1546519-07-6
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 6275362
• PubChem ID: 115480788
• Update Time: 2025-11-01

3,3-diethoxy-1-(1-methylcyclopropyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3,3-diethoxy-1-(1-methylcyclopropyl)propan-1-one
• 1546519-07-6
• EN300-1126903

• Inchi： 1S/C11H20O3/c1-4-13-10(14-5-2)8-9(12)11(3)6-7-11/h10H,4-8H2,1-3H3
• InChI Key： GENUVTZECFLLKF-UHFFFAOYSA-N
• SMILES： O=C(CC(OCC)OCC)C1(C)CC1

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3,3-diethoxy-1-(1-methylcyclopropyl)propan-1-one

Professional Introduction to Compound with CAS No. 1546519-07-6 and Product Name: 3,3-diethoxy-1-(1-methylcyclopropyl)propan-1-one

The compound identified by the CAS number 1546519-07-6 and the product name 3,3-diethoxy-1-(1-methylcyclopropyl)propan-1-one represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in synthetic chemistry and as a key intermediate in the development of novel bioactive molecules.

Structurally, 3,3-diethoxy-1-(1-methylcyclopropyl)propan-1-one features a ketone group positioned at the C-1 carbon, flanked by two ethoxy substituents at the C-3 position. The presence of a 1-methylcyclopropyl group at the C-1 position introduces a rigid cyclopropyl ring system, which is known for its ability to enhance metabolic stability and binding affinity in drug-like molecules. This structural motif has been extensively studied for its role in modulating biological pathways and interactions.

In recent years, there has been a growing interest in the development of molecules that incorporate cyclopropyl groups due to their unique electronic and steric properties. The cyclopropyl ring is particularly valuable in medicinal chemistry as it can serve as a scaffold for designing compounds with improved pharmacokinetic profiles. For instance, studies have demonstrated that cyclopropyl-substituted molecules often exhibit enhanced lipophilicity and reduced susceptibility to metabolic degradation, making them attractive candidates for drug development.

The 3,3-diethoxy-1-(1-methylcyclopropyl)propan-1-one compound is particularly noteworthy for its synthesis and potential applications in the pharmaceutical industry. The synthesis of this molecule involves multi-step organic transformations, including condensation reactions and functional group interconversions. The introduction of the ethoxy groups at the C-3 position enhances the compound's solubility and reactivity, making it a versatile building block for further chemical modifications.

Recent research has highlighted the utility of 3,3-diethoxy-1-(1-methylcyclopropyl)propan-1-one as a precursor in the synthesis of more complex bioactive molecules. For example, studies have shown that this compound can be transformed into derivatives with potential antimicrobial and anti-inflammatory properties. The ketone group at the C-1 position serves as a reactive site for further functionalization, allowing chemists to introduce additional substituents that can fine-tune the biological activity of the resulting compounds.

The 1-methylcyclopropyl group is another critical feature of this molecule that contributes to its pharmacological relevance. This group imparts steric hindrance around the reactive sites, which can influence how the molecule interacts with biological targets. Such structural constraints are often employed in drug design to improve binding affinity and selectivity. The combination of these features makes 3,3-diethoxy-1-(1-methylcyclopropyl)propan-1-one a promising candidate for further exploration in medicinal chemistry.

In addition to its synthetic value, 3,3-diethoxy-1-(1-methylcyclopropyl)propan-1-one has also been investigated for its potential role in material science applications. The unique structural properties of this compound make it suitable for use as an intermediate in polymer synthesis and as a modifier in advanced material formulations. The rigidity provided by the cyclopropyl ring can enhance the mechanical properties of polymers, while the presence of functional groups allows for further chemical modifications that can tailor material characteristics.

The growing body of research on 3,3-diethoxy-1-(1-methylcyclopropyl)propan-1-one underscores its significance as both a synthetic intermediate and a potential bioactive molecule. As our understanding of molecular structure-function relationships continues to evolve, compounds like this one will play an increasingly important role in drug discovery and material innovation. Future studies are likely to explore new synthetic pathways and applications that will further expand upon the utility of this versatile molecule.